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Compound of Interest

Compound Name: 2-Methoxypropyl acetate

Cat. No.: B008391 Get Quote

Disclaimer: The following application notes and protocols are proposed based on the known

physicochemical properties of 2-Methoxypropyl acetate (MPA) and established principles of

pharmaceutical formulation. As of the current date, specific, validated protocols for the use of 2-
Methoxypropyl acetate (CAS 70657-70-4) in drug delivery systems are not widely available in

publicly accessible literature. Researchers should conduct thorough validation and safety

assessments before adopting these proposed methods.

Introduction
2-Methoxypropyl acetate (MPA) is a colorless liquid with a fruity odor, utilized as a solvent in

various industrial applications.[1] Its potential use in drug delivery systems stems from its

solvent properties, which may be suitable for dissolving polymers and active pharmaceutical

ingredients (APIs) in the formulation of controlled-release systems. However, significant

toxicological concerns, particularly regarding reproductive toxicity, necessitate careful

consideration and handling.[2] These notes provide an overview of its properties, potential

applications, and proposed protocols for its use in drug delivery research, with a strong

emphasis on safety.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Methoxypropyl acetate is presented in

Table 1.
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Table 1: Physicochemical Properties of 2-Methoxypropyl Acetate

Property Value Reference

CAS Number 70657-70-4 [3]

Molecular Formula C₆H₁₂O₃ [4]

Molecular Weight 132.16 g/mol [4]

Appearance Colorless liquid [1]

Odor Fruity [1]

Boiling Point Not specified in search results

Flash Point 77 °F [4]

Solubility
Limited solubility in water,

soluble in organic solvents
[1]

Toxicological Profile
A critical aspect of using any excipient in drug delivery is its safety profile. 2-Methoxypropyl
acetate has demonstrated significant toxicity in several studies. This information is crucial for

risk assessment and for ensuring the safety of researchers and the potential viability of any

formulation for preclinical and clinical studies.

Table 2: Summary of Toxicological Data for 2-Methoxypropyl Acetate
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Toxicity
Endpoint

Species
Route of
Administration

Key Findings Reference

Acute Toxicity Rat Injection

Toxic at 100

mg/kg body

weight. Necrosis

of the nasal

septum at 500

mg/kg.

[1]

Acute Toxicity Rat Dermal
LD50 > 2,000

mg/kg
[2]

Acute Toxicity Rabbit Dermal
LD50 > 5,000

mg/kg
[2]

Acute Toxicity Rat Inhalation LC50 > 23.5 mg/l [2]

Reproductive

Toxicity
- -

May damage the

unborn child.

Classified as

Reproductive

Toxicity Category

1B.

[2]

Developmental

Toxicity
Rat Inhalation

Increased fetal

malformations at

concentrations of

550 ml/m³ and

above.

[5]

Developmental

Toxicity
Rabbit Dermal

No

developmental or

maternal toxicity

observed up to

2000 mg/kg.

[5]

Skin Irritation Rabbit Dermal
Mild skin

irritation.
[5]
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Eye Irritation Rabbit Ocular

Moderate to

marked swelling

and redness of

the conjunctiva.

[5]

Respiratory

Irritation
- Inhalation

May cause

respiratory

irritation.

[2]

Proposed Application: Solvent in Nanoparticle
Formulation (Hypothetical Protocol)
Given its solvent properties, 2-Methoxypropyl acetate could potentially be used in the

nanoprecipitation method for forming polymer-based nanoparticles for drug delivery. This

method is suitable for encapsulating hydrophobic drugs.

Proposed Protocol for Nanoparticle Formulation by
Nanoprecipitation
Materials:

Polymer (e.g., PLGA, PCL)

Hydrophobic Active Pharmaceutical Ingredient (API)

2-Methoxypropyl acetate (MPA)

Aqueous solution containing a surfactant (e.g., Poloxamer 188, PVA)

Purified water

Procedure:

Organic Phase Preparation: Dissolve the polymer and the hydrophobic API in 2-
Methoxypropyl acetate.

Aqueous Phase Preparation: Prepare an aqueous solution containing a suitable surfactant.
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Nanoprecipitation: Under constant, vigorous stirring, add the organic phase dropwise to the

aqueous phase. The rapid diffusion of the MPA into the aqueous phase will cause the

polymer and drug to co-precipitate, forming nanoparticles.

Solvent Removal: Remove the 2-Methoxypropyl acetate and a portion of the water,

typically through evaporation under reduced pressure at a controlled temperature.

Purification: Collect the nanoparticles by centrifugation and wash them multiple times with

purified water to remove residual solvent, excess surfactant, and any unencapsulated drug.

Lyophilization (Optional): For long-term storage, the purified nanoparticle suspension can be

lyophilized, often with the addition of a cryoprotectant.

Characterization of Nanoparticles
Table 3: Proposed Characterization Methods for Nanoparticles

Parameter Method Purpose

Particle Size and

Polydispersity Index (PDI)

Dynamic Light Scattering

(DLS)

To determine the average size

and size distribution of the

nanoparticles.

Zeta Potential DLS with an electrode

To measure the surface charge

of the nanoparticles, which

indicates their stability in

suspension.

Morphology

Transmission Electron

Microscopy (TEM) or Scanning

Electron Microscopy (SEM)

To visualize the shape and

surface characteristics of the

nanoparticles.

Encapsulation Efficiency and

Drug Loading
UV-Vis Spectroscopy or HPLC

To quantify the amount of drug

successfully encapsulated

within the nanoparticles.
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The following diagrams, generated using Graphviz, illustrate the proposed experimental

workflows.
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Click to download full resolution via product page

Caption: Workflow for Nanoparticle Formulation using 2-Methoxypropyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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